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Compound of Interest

Compound Name: Tungstosilicic acid, hydrate

Cat. No.: B3069084 Get Quote

This technical guide provides a comprehensive overview of the properties, synthesis,

characterization, applications, and safety considerations of tungstosilicic acid hydrate. The

information is intended for researchers, scientists, and professionals in drug development and

other relevant scientific fields.

Introduction
Tungstosilicic acid hydrate, also known as silicotungstic acid hydrate, is a heteropoly acid with

the chemical formula H₄[Si(W₃O₁₀)₄]·xH₂O.[1] It is a white to light yellow crystalline solid that is

highly soluble in water and polar organic solvents.[1][2] As a strong acid, it is widely utilized as

a catalyst in organic synthesis and various industrial processes.[1][3][4] Its unique structural

and chemical properties also make it valuable in analytical chemistry, materials science, and

pharmaceutical applications.[1][4]

Physicochemical and Structural Properties
The properties of tungstosilicic acid hydrate are summarized in the tables below, followed by a

detailed description of its structure.

Table 1: General and Physical Properties of Tungstosilicic Acid Hydrate
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Property Value References

Synonyms
Silicotungstic acid hydrate, 12-

Tungstosilicic acid hydrate
[1]

CAS Number 12027-43-9 [1][5]

Molecular Formula H₄[Si(W₃O₁₀)₄]·xH₂O [1]

Molecular Weight
2878.17 g/mol (anhydrous

basis)
[1][6]

Appearance
White to light yellow crystalline

powder or solid
[1][2][7]

Melting Point 25 °C [1]

Density 4.5 g/cm³ [1]

Solubility

Very soluble in water and polar

organic solvents; relatively

insoluble in nonpolar organic

solvents.

[1][2]

Bulk Density 200 - 500 kg/m ³ [8]

Table 2: Structural and Chemical Information
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Property Description References

Chemical Structure

Adopts the Keggin structure

with a central SiO₄ tetrahedron

surrounded by 12 WO₆

octahedra.

[9][10]

Acidity Strong, tetraprotic acid. [9]

Degree of Hydration

The number of water

molecules (x) can vary, with

freshly prepared samples

having n≈29, which can be

reduced to n=6 upon

desiccation.

[10]

The core of tungstosilicic acid is the Keggin anion, [SiW₁₂O₄₀]⁴⁻. This structure consists of a

central tetrahedral silicate ion (SiO₄⁴⁻) encapsulated by twelve tungsten oxide octahedra

(WO₆).[9] The tungsten octahedra are arranged in four groups of three (W₃O₁₃), which share

edges and corners to form a compact, roughly spherical structure. The four protons are present

as hydrated protons, contributing to the compound's strong Brønsted acidity.

Experimental Protocols
3.1. Synthesis of 12-Tungstosilicic Acid Hydrate

A common method for the synthesis of 12-tungstosilicic acid involves the acidification of a

solution containing sodium tungstate and a silicon source.[9][10][11]

Materials:

Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

Deionized water

Concentrated hydrochloric acid (HCl)

Diethyl ether
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Procedure:

Dissolve sodium tungstate dihydrate in deionized water with stirring.[9]

Heat the solution to boiling and add a silicon source, such as sodium silicate solution.

While the solution is still hot, slowly add concentrated hydrochloric acid dropwise with

continuous stirring.

Cool the solution and transfer it to a separatory funnel.

Extract the tungstosilicic acid with diethyl ether. The acid will form a dense, oily layer at the

bottom.

Separate and collect the lower etherate layer.

Evaporate the diethyl ether in a fume hood to crystallize the product.

Dry the resulting crystals in an oven at a controlled temperature (e.g., 70 °C) to obtain the

final product.[9]

3.2. Characterization

Titration for Acidity and Waters of Hydration: The number of acidic protons and the waters of

hydration can be determined by titration with a standardized base.[9]

Accurately weigh a sample of the synthesized tungstosilicic acid hydrate.

Dissolve the sample in deionized water.

Add a few drops of a suitable indicator, such as methyl orange.

Titrate the solution with a standardized solution of sodium hydroxide (~0.1 M) until the

endpoint is reached, indicated by a color change.[9]

Record the volume of NaOH used.
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Since tungstosilicic acid is tetraprotic, the moles of the acid can be calculated. From the

initial mass and the calculated moles, the experimental molecular weight of the hydrate can

be determined, which allows for the calculation of the number of water molecules.[9]

Thermogravimetric Analysis (TGA): TGA can be used to determine the water content by

measuring the mass loss of a sample as it is heated. The mass loss at specific temperature

ranges corresponds to the loss of water molecules.[9]

Applications
Tungstosilicic acid hydrate is a versatile compound with a wide range of applications.

4.1. Catalysis

It serves as a highly effective and reusable solid acid catalyst in numerous organic reactions,

including:

Esterification: Catalyzing the formation of esters from carboxylic acids and alcohols.[11]

Oxidation: Acting as a catalyst in the liquid-phase oxidation of organic compounds like

xylene.[6]

Dehydration: Facilitating the dehydration of alcohols.[3]

Polymerization: Catalyzing the polymerization of olefins.[3]

Its advantages as a catalyst include its strong acidity, high thermal stability, and low volatility.[1]

[11]

4.2. Analytical Chemistry

Due to its ability to form stable complexes and precipitates with various substances, it is used

as a reagent in:

The determination of trace metals.[1]

The precipitation and quantification of alkaloids.[3]
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The analysis of silicates.[4]

4.3. Materials Science

Tungstosilicic acid hydrate is a precursor in the synthesis of advanced materials, such as:

Nanostructured materials and nanoparticles: Contributing to innovations in electronics and

medicine.[1][4]

Hybrid organic-inorganic systems and composites: Used in the development of materials

with tailored properties.[1]

Proton-conducting membranes: For applications in fuel cells.

4.4. Drug Development and Pharmaceuticals

In the pharmaceutical industry, it is utilized in drug formulation to enhance the solubility and

bioavailability of active pharmaceutical ingredients (APIs).[1][4]

4.5. Environmental Applications

It has shown potential in environmental remediation, particularly in the treatment of wastewater

for the removal of heavy metals and other pollutants.[1]

Safety and Handling
Table 3: Safety and Hazard Information
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Category Information References

GHS Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335). Some sources

classify it as causing severe

skin burns and eye damage.

[12][13][14]

Personal Protective Equipment

(PPE)

Wear protective gloves,

chemical safety goggles, and

respiratory protection (if dust is

generated).

[14][15][16]

Handling

Avoid contact with skin and

eyes. Avoid dust formation.

Use in a well-ventilated area.

Wash hands thoroughly after

handling.

[14][17]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. It is

hygroscopic.

[5][12][15][17]

First Aid: Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

[15]

First Aid: Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention.

[12][14]

First Aid: Ingestion

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

[15]

First Aid: Inhalation Move person to fresh air. [15]
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Visualizations
The following diagrams illustrate key workflows involving tungstosilicic acid hydrate.
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Caption: Logical workflow for the synthesis and characterization of tungstosilicic acid hydrate.
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Caption: General workflow for using tungstosilicic acid hydrate as a catalyst in organic

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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